2-(4-chloro-2-methylphenoxy)-2,2-difluoro-N-phenylacetamide

• IUPAC Name: 2-(4-chloro-2-methylphenoxy)-2,2-difluoro-N-phenylacetamide
• InChI: InChI=1S/C15H12ClF2NO2/c1-10-9-11(16)7-8-13(10)21-15(17,18)14(20)19-12-5-3-2-4-6-12/h2-9H,1H3,(H,19,20)
• InChI Key: BZGXDXRJJZKQDL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)OC(C(=O)NC2=CC=CC=C2)(F)F
• Molecular Formula: C15H12ClF2NO2
• Molecular Weight: 311.71 g/mol

Description

2-(4-Chloro-2-methylphenoxy)-2,2-difluoro-N-phenylacetamide, or CMDF, is an organic compound that has become increasingly important in recent years due to its potential applications in scientific research. It is a versatile compound, with a wide range of uses, and has been studied extensively to determine its effects and applications in various fields.

Scientific Research Applications

Herbicidal Ionic Liquids

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Synthetic Auxins

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Antitumor Activity

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Sorption/Desorption and Leaching in Soils

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Use in Chemical Synthesis

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Use in Extraction Processes

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Mechanism of Action

Target of Action

It’s structurally similar to the well-known herbicide mcpa (4-chloro-2-methylphenoxy)acetic acid . MCPA is a synthetic auxin, a type of plant growth regulator . Therefore, it’s plausible that 2-(4-chloro-2-methylphenoxy)-2,2-difluoro-N-phenylacetamide may also target auxin receptors in plants.

Mode of Action

As a potential synthetic auxin, 2-(4-chloro-2-methylphenoxy)-2,2-difluoro-N-phenylacetamide would mimic the action of natural auxins. Auxins regulate various aspects of plant growth and development. When applied in high doses, synthetic auxins like MCPA can cause uncontrolled, rapid growth, leading to the death of the plant .

Biochemical Pathways

Auxins generally work by binding to auxin receptors, triggering a cascade of events that lead to gene expression changes and ultimately, alterations in plant growth and development .

Pharmacokinetics

The physicochemical properties of similar compounds, such as solubility and thermal stability, have been characterized . These properties can influence the bioavailability of the compound.

Result of Action

Synthetic auxins typically cause rapid, uncontrolled growth in plants, often leading to their death .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 2-(4-chloro-2-methylphenoxy)-2,2-difluoro-N-phenylacetamide. Factors such as temperature, pH, and the presence of other chemicals can affect the solubility and stability of the compound . Additionally, the specific environmental conditions of the target plants, such as soil type and moisture levels, can also impact the effectiveness of the compound.